Cas no 899994-56-0 (N-butyl-N'-2-(4-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide)

• Product Name: N-butyl-N'-2-(4-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide
• CAS No: 899994-56-0
• MF: C₁₈H₂₂N₄O₄S
• MW: 390.456682682037
• CID: 5493419
• Update Time: 2025-08-04

N-butyl-N'-2-(4-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-N'-[2-(4-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide
• N-butyl-N'-2-(4-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide

• Inchi： 1S/C18H22N4O4S/c1-3-4-9-19-17(23)18(24)20-16-14-10-27(25,26)11-15(14)21-22(16)13-7-5-12(2)6-8-13/h5-8H,3-4,9-11H2,1-2H3,(H,19,23)(H,20,24)
• InChI Key： ZELZVRLHRJYAPN-UHFFFAOYSA-N
• SMILES： C(NCCCC)(=O)C(NC1N(C2=CC=C(C)C=C2)N=C2CS(=O)(=O)CC2=1)=O

Additional information on N-butyl-N'-2-(4-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide

Recent Advances in the Study of N-butyl-N'-2-(4-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide (CAS: 899994-56-0)

The compound N-butyl-N'-2-(4-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide (CAS: 899994-56-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this molecule exhibits high affinity for certain protein targets involved in inflammatory responses. The study utilized advanced computational modeling and in vitro assays to elucidate the binding interactions, revealing key structural motifs that contribute to its efficacy.

In addition to its anti-inflammatory properties, preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters suggest that N-butyl-N'-2-(4-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide may also have applications in oncology. The compound was shown to inhibit the proliferation of certain cancer cell lines by disrupting critical signaling pathways. These findings are particularly promising and warrant further investigation in preclinical models.

The synthesis of this compound has also been a focal point of recent research. A 2023 paper in Organic Letters detailed an optimized synthetic route that improves yield and scalability while maintaining high purity. This advancement is crucial for facilitating future pharmacological studies and potential clinical development. The authors emphasized the importance of the thienopyrazole core in the compound's stability and bioactivity.

Despite these promising developments, challenges remain. For example, the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further characterization. Ongoing studies are employing advanced techniques such as LC-MS/MS and microsomal assays to address these gaps. Additionally, the potential for off-target effects and toxicity needs to be thoroughly evaluated in more complex biological systems.

In conclusion, N-butyl-N'-2-(4-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide represents a compelling candidate for further development in therapeutic applications. Its multifaceted biological activities and improved synthetic accessibility position it as a valuable tool for both basic research and drug discovery. Future studies should focus on elucidating its mechanism of action in greater detail and exploring its potential in combination therapies.